Cas no 2145749-76-2 (4-chloro-2-cyano-N-propylbenzene-1-sulfonamide)

• Product Name: 4-chloro-2-cyano-N-propylbenzene-1-sulfonamide
• CAS No: 2145749-76-2
• MF: C₁₀H₁₁ClN₂O₂S
• MW: 258.724539995193
• CID: 6106663
• PubChem ID: 165525344
• Update Time: 2025-10-23

4-chloro-2-cyano-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-cyano-N-propylbenzene-1-sulfonamide
• 2145749-76-2
• EN300-1452647

• Inchi： 1S/C10H11ClN2O2S/c1-2-5-13-16(14,15)10-4-3-9(11)6-8(10)7-12/h3-4,6,13H,2,5H2,1H3
• InChI Key： IWXJSMTVXDWLTH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C#N)C=1)S(NCCC)(=O)=O

Computed Properties

• Exact Mass: 258.0229765g/mol
• Monoisotopic Mass: 258.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-chloro-2-cyano-N-propylbenzene-1-sulfonamide

4-Chloro-2-Cyano-N-Propylbenzene-1-Sulfonamide (CAS No. 2145749-76-2)

4-Chloro-2-cyano-N-propylbenzene-1-sulfonamide is a complex organic compound with the CAS registry number 2145749-76-2. This compound belongs to the class of sulfonamides, which are widely used in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecular structure of this compound is characterized by a benzene ring substituted with a chlorine atom at position 4, a cyano group at position 2, and an N-propylsulfonamide group at position 1.

The synthesis of 4-chloro-2-cyano-N-propylbenzene-1-sulfonamide involves multiple steps, including nucleophilic substitution and coupling reactions. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various reaction conditions, such as the use of microwave-assisted synthesis and catalytic systems, to optimize the production process.

One of the most significant applications of 4-chloro-2-cyano-N-propylbenzene-1-sulfonamide is in the field of drug discovery. The compound has shown potential as a lead molecule for developing novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. Its unique structure allows for interactions with specific biological targets, such as kinases and proteases, making it a valuable tool in medicinal chemistry.

In addition to its pharmaceutical applications, 4-chloro-2-cyano-N-propylbenzene-1-sulfonamide has also been studied for its properties in materials science. The compound exhibits interesting electronic and optical characteristics, which make it a candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent studies have focused on its ability to form self-assembled monolayers and its compatibility with various surface modification techniques.

The chemical stability of 4-chloro-2-cyano-N-propylbenzene-1-sulfonamide has been extensively investigated under different environmental conditions. Research findings indicate that the compound is stable under normal storage conditions but may undergo degradation under extreme temperatures or prolonged exposure to light. These insights are crucial for ensuring the safe handling and storage of the compound in industrial settings.

From an environmental perspective, 4-chloro-2-cyano-N-propylbenzene-1-sulfonamide has been evaluated for its biodegradability and potential impact on aquatic ecosystems. Studies suggest that the compound has moderate biodegradability under aerobic conditions, but further research is needed to fully understand its environmental fate and toxicity.

In conclusion, 4-chloro-2-cyano-N-propylbenzene-1-sulfonamide (CAS No. 2145749-76) is a versatile compound with promising applications in multiple fields. Its unique chemical properties and potential for further functionalization make it an exciting area of research for scientists and industry professionals alike.